Cas no 141389-01-7 (Pyrrolidine,1-[(4,6-dihydro-6-oxo-7-phenylthieno[2,3-a]indolizin-9-yl)carbonyl]-2-(methoxymethyl)-,(R)- (9CI))

• Product Name: Pyrrolidine,1-[(4,6-dihydro-6-oxo-7-phenylthieno[2,3-a]indolizin-9-yl)carbonyl]-2-(methoxymethyl)-,(R)- (9CI)
• CAS No: 141389-01-7
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 205617
• PubChem ID: 3072291
• Update Time: 2025-04-19

Pyrrolidine,1-[(4,6-dihydro-6-oxo-7-phenylthieno[2,3-a]indolizin-9-yl)carbonyl]-2-(methoxymethyl)-,(R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[(4,6-dihydro-6-oxo-7-phenylthieno[2,3-a]indolizin-9-yl)carbonyl]-2-(methoxymethyl)-,(R)- (9CI)
• Pyrrolidine, 1-((4,6-dihydro-6-oxo-7-phenylthieno(2,3-a)indolizin-9-yl)carbonyl)-2-(methoxymethyl)-, (R)-
• 9-[(2R)-2-(methoxymethyl)pyrrolidine-1-carbonyl]-7-phenyl-4H-thieno[2,3-a]indolizin-6-one
• SCHEMBL9343820
• 141389-01-7
• DTXSID10161712

• Inchi： 1S/C23H22N2O3S/c1-28-14-17-8-5-10-24(17)23(27)19-12-18(15-6-3-2-4-7-15)22(26)25-13-16-9-11-29-21(16)20(19)25/h2-4,6-7,9,11-12,17H,5,8,10,13-14H2,1H3/t17-/m1/s1
• InChI Key： YJWHORHKXURDHA-QGZVFWFLSA-N
• SMILES： S1C=CC2=C1C1=C(C=C(C3C=CC=CC=3)C(N1C2)=O)C(N1CCC[C@@H]1COC)=O

Computed Properties

• Exact Mass: 406.13526
• Monoisotopic Mass: 406.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 663.8°Cat760mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.688
• PSA: 49.85